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Compound of Interest

Compound Name: CSC-6

Cat. No.: B4844771

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
CCS-6, a multi-element solution standard in dilute nitric acid. Adherence to these guidelines is
essential for ensuring laboratory safety and proper experimental conduct.

Product Identification and Composition

CCS-6 is a multi-element solution standard containing several metals at a concentration of 100
pg/mL each, dissolved in a matrix of approximately 7% nitric acid and 93% water.
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Component CAS Number Percentage (% Weight)
Water 7732-18-5 ~93
Nitric Acid 7697-37-2 ~7
Mercury 7439-97-6 <0.1
Cadmium 7440-43-9 <0.1
Chromium (111) 16065-83-1 <0.1
Cobalt 7440-48-4 <0.1
Copper 7440-50-8 <0.1
Iron 7439-89-6 <0.1
Lead 7439-92-1 <0.1
Manganese 7439-96-5 <0.1
Nickel 7440-02-0 <0.1
Silver 7440-22-4 <0.1
Thallium 7440-28-0 <0.1
Vanadium 7440-62-2 <0.1
Zinc 7440-66-6 <0.1

Data derived from the Material Safety Data Sheet for CCS-6.[1]

Hazard Identification and Personal Protective
Equipment (PPE)

CCS-6 is classified as a corrosive liquid. Vapors may be irritating to the eyes, nose, throat, and
lungs.[1] Ingestion is harmful.[1] Skin and eye contact may cause irritation.[1]
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Hazard

Required PPE

Eye Contact

Safety glasses with side shields or chemical
splash goggles are mandatory. A face shield
should be worn when there is a higher risk of
splashing.[2][3]

Skin Contact

Chemical-resistant gloves (such as nitrile or
neoprene), a lab coat, and closed-toe shoes are
required. For larger spills, chemical-resistant

coveralls and boots are necessary.[4][5]

Inhalation

Work in a well-ventilated area, preferably under

a chemical fume hood.[1]

Operational Plan: Step-by-Step Handling Procedure
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Preparation

Review Safety Data Sheet

1.
Y

Don Appropriate PPE

2.
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Ensure Proper Ventilation
(Fume Hood)

3.
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Carefully uncap the container

4.
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Use calibrated pipettes for transfer

5.
Y

Avoid splashing and aerosol generation

6.
Y

Securely recap the container after use

7.

Post-H‘a'mdling

Decontaminate work surfaces

8.
Y

Properly dispose of used tips
and contaminated materials

o.
A

Remove PPE and wash hands thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of CCS-6.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b4844771?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4844771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Emergency Procedures

Situation

First Aid Measures

Eye Contact

Immediately flush with plenty of water for at
least 15 minutes, removing contact lenses if

present. Seek medical attention.[1]

Skin Contact

Wash off immediately with soap and plenty of
water. Remove contaminated clothing. Consult a

physician if irritation develops.[1][4]

Move to fresh air. If breathing is difficult, provide

Inhalation . .
oxygen and seek medical attention.[4]
Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Call a
Ingestion

physician or Poison Control Center immediately.

[1]14]

Disposal Plan

Waste generated from the use of CCS-6 is considered hazardous waste due to its corrosive

nature and heavy metal content.
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Waste Collection

Collect all CCS-6 waste
in a designated, labeled,
leak-proof container.

1.
Temporar?l Storage
\
Do not mix with other Store the waste container in a
incompatible waste streams. secondary containment bin.

Final Disposal

Arrange for disposal through your
institution's Environmental Health
and Safety (EHS) office.

Keep in a cool, dry, and
well-ventilated area.

3.
\/
Follow all local, state, and

federal regulations for
hazardous waste disposal.

Click to download full resolution via product page

Caption: Logical flow for the proper disposal of CCS-6 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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